Cas no 52370-70-4 (4-[2-(dimethylamino)propyl]benzene-1,2-diyl diacetate hydrochloride)

• Product name: 4-[2-(dimethylamino)propyl]benzene-1,2-diyl diacetate hydrochloride
• CAS No: 52370-70-4
• MF: C₁₅H₂₂ClNO₄
• MW: 315.79248380661
• CID: 1581051
• PubChem ID: 3040505

4-[2-(dimethylamino)propyl]benzene-1,2-diyl diacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-(dimethylamino)propyl]benzene-1,2-diyl diacetate hydrochloride
• [2-acetyloxy-4-[2-(dimethylamino)propyl]phenyl] acetate,hydrochloride
• (RS)-1-(3,4-Diacetoxyphenyl)-2-(dimethylamino)propane hydrochloride
• 52370-70-4
• 4-[2-(Dimethylamino)propyl]-1,2-phenylene diacetate--hydrogen chloride (1/1)
• 1,2-Benzenediol, 4-(2-(dimethylamino)propyl)-, diacetate, (ester), hydrochloride, (+-)-
• (+-)-4-(2-(Dimethylamino)propyl)-1,2-benzenediol diacetate hydrochloride
• DTXSID80966751

• Inchi： InChI=1S/C15H21NO4.ClH/c1-10(16(4)5)8-13-6-7-14(19-11(2)17)15(9-13)20-12(3)18;/h6-7,9-10H,8H2,1-5H3;1H
• InChI Key： OKTDUWBJVCAACZ-UHFFFAOYSA-N
• SMILES： CC(CC1=CC(=C(C=C1)OC(=O)C)OC(=O)C)N(C)C.Cl

Computed Properties

• Exact Mass: 315.12386
• Monoisotopic Mass: 315.1237359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 343
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84